Cas no 1804277-80-2 (Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate)

• Product Name: Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate
• CAS No: 1804277-80-2
• MF: C₁₄H₁₄BrNO₃
• MW: 324.16986322403
• CID: 4944527
• Update Time: 2025-05-24

Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate

• Inchi： 1S/C14H14BrNO3/c1-2-19-14(18)7-11-3-10(6-13(17)8-15)4-12(5-11)9-16/h3-5H,2,6-8H2,1H3
• InChI Key： NJTPKIACOYGZFZ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C#N)C=C(CC(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 374
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate

Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate (CAS No. 1804277-80-2): A Comprehensive Overview

Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate, with the CAS registry number 1804277-80-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with an ethoxyacetyl group, a brominated propionyl group, and a cyano group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The bromine atom in the molecule plays a crucial role in determining its reactivity and stability. Bromine is known for its ability to participate in various substitution reactions, making it a valuable component in organic synthesis. Recent studies have highlighted the importance of brominated compounds in medicinal chemistry, particularly in the development of antiviral and anticancer agents. The presence of the cyano group further enhances the compound's versatility, as it can act as both an electron-withdrawing group and a site for nucleophilic attack.

The phenyl ring serves as the central framework of this molecule, providing structural rigidity and aromatic stability. Substitution patterns on the phenyl ring are critical for determining the compound's electronic properties and reactivity. In this case, the substitution at positions 3 and 5 creates a unique electronic environment that can influence both the molecule's physical properties and its interactions with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate with greater accuracy. By employing molecular docking studies, scientists have identified potential binding sites for this compound within various enzymes and receptors. These findings suggest that the molecule may exhibit inhibitory activity against key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of certain steps in the synthesis, making it more feasible for large-scale production. Researchers have also explored alternative synthetic routes to minimize waste and enhance sustainability, aligning with current trends toward green chemistry.

In terms of applications, Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate has shown promise in several areas. Its ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in the synthesis of more complex molecules. Additionally, its unique electronic properties suggest potential uses in materials science, particularly in the development of advanced polymers and optoelectronic materials.

Recent studies have also focused on the stereochemical properties of this compound. The configuration of substituents around the chiral centers can significantly influence its biological activity and pharmacokinetic profile. By employing chiral resolution techniques, researchers have been able to isolate enantiomerically pure forms of this compound, paving the way for further investigations into its enantioselective effects.

The integration of experimental data with computational modeling has provided deeper insights into the molecular dynamics of Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate. These studies have revealed that the molecule exhibits dynamic conformational flexibility, which may play a role in its interactions with biological targets. Understanding these conformational changes is essential for designing more effective drug delivery systems and improving bioavailability.

In conclusion, Ethyl 3-(3-bromo-2-oxopropyl)-5-cyanophenylacetate (CAS No. 1804277-80-2) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, reactivity, and biological activity make it an intriguing subject for further research. As advancements in synthetic methods and computational tools continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.